5-Hexanoyl-2,2-dimethyl-1,3-dioxane-4,6-dione

• Molecular Formula: C12H18O5
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 5-hexanoyl-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C12H18O5/c1-4-5-6-7-8(13)9-10(14)16-12(2,3)17-11(9)15/h9H,4-7H2,1-3H3
• InChI Key: MPOLTQNVPPCZAC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)C1C(=O)OC(OC1=O)(C)C

Description

5-Hexanoyl-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C12H18O5 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,2-dimethyl-1,3-dioxane-4,6-dione (43.2 g, 300 mmol) and pyridine (47.5 g, 600 mmol) in 300 ml of CH2Cl2 was added hexanoyl chloride (40.4 g, 300 mmol) dropwise at 0° C. The mixture was stirred at 0° C. for 1 hr then at room temperature for 1 hr. The solution was washed with 1N aqueous HCl (300 ml), water (300 ml) and dried over Na2SO4. After evaporation of solvent, 5-hexanoyl-2,2-dimethyl-1,3-dioxane-4,6-dione was obtained as a light pink oil (35.4 g, 62%).